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Compound of Interest

Compound Name: trans-Cinnamoyl-phe-OH

CAS No.: 4950-65-6

Cat. No.: B554616

Get Quote

An In-Depth Technical Guide to trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH)

For distribution to: Researchers, scientists, and drug development professionals.

Executive Summary
trans-Cinnamoyl-L-phenylalanine, systematically known as (2S)-3-phenyl-2-((E)-3-phenylprop-

2-enoylamino)propanoic acid, is a fascinating amide conjugate formed between the naturally

occurring amino acid L-phenylalanine and the phenylpropanoid trans-cinnamic acid. This

molecule stands at the intersection of peptide chemistry and natural product research, offering

a versatile scaffold for scientific exploration. Its unique structure, combining a chiral amino acid

core with the rigid, conjugated system of the cinnamoyl group, imparts a range of bioactivities.

These properties have led to its investigation in diverse fields, including as a building block for

novel therapeutic agents, an active ingredient in advanced cosmeceuticals, a modulator of

amyloid-β aggregation in neurodegenerative disease research, and a potential anti-infective

agent. This guide provides a comprehensive technical overview of its structure, properties,

synthesis, and key applications, designed to serve as a foundational resource for professionals

in the chemical and biomedical sciences.
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The functionality and potential of trans-Cinnamoyl-phe-OH are fundamentally derived from its

distinct molecular architecture. It is an N-acylated amino acid, a structure commonly found in

natural secondary metabolites.

1.1. Nomenclature and Identifiers

Common Name: trans-Cinnamoyl-phe-OH, Cinnamoyl-(trans)-L-phenylalanine[1][2]

IUPAC Name: (2S)-3-phenyl-2-[(E)-3-phenylprop-2-enoyl]amino]propanoic acid[3][4]

CAS Number: 4950-65-6[1][3][5]

Molecular Formula: C₁₈H₁₇NO₃[1][5][6]

SMILES: C1=CC=C(C=C1)CC@@H(C(=O)O)NC(=O)/C=C/C2=CC=CC=C2[3]

InChI Key: YFHVCODMDZNZEA-PCUGXKRQSA-N[3][4]

1.2. Core Structural Features

The molecule is composed of three primary domains:

The L-Phenylalanine Core: This provides the chiral center (S-configuration at the α-carbon),

a carboxylic acid group, and a benzyl side chain. The stereochemistry is critical for specific

interactions with biological targets like enzymes and receptors.

The trans-Cinnamoyl Moiety: This group, derived from trans-cinnamic acid, features a phenyl

ring connected to a propenoic acid residue via a trans (E)-configured double bond. This

conjugated system is relatively planar and hydrophobic, contributing to potential π-π stacking

interactions and membrane permeability.

The Amide Bond: A stable amide linkage covalently joins the amino group of L-phenylalanine

to the carboxyl group of trans-cinnamic acid. This bond is resistant to hydrolysis under

physiological conditions, providing metabolic stability.

1.3. Structural Diagram
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Simplified schematic of trans-Cinnamoyl-phe-OH.

Physicochemical Properties
A thorough understanding of the molecule's physical and chemical properties is essential for its

handling, formulation, and application in experimental settings.
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Property Value Source(s)

Molecular Weight 295.33 g/mol [1][5]

Appearance Solid

Melting Point
158-164 °C or 191-193 °C

(Note: Sources vary)
[5][6]

Boiling Point 564.8 ± 50.0 °C (Predicted) [5]

Density 1.222 ± 0.06 g/cm³ (Predicted) [5]

pKa
3.58 ± 0.10 (Predicted, for

carboxylic acid)
[5]

Optical Rotation
[α]²⁴D = -25.5 ± 2° (c=1 in

Methanol)
[6]

Purity (Commercial) ≥95-98% [2][6]

Storage Conditions
0-8°C or colder; protect from

light and moisture
[5][6]

Synthesis and Purification
The synthesis of trans-Cinnamoyl-phe-OH is a straightforward application of modern peptide

coupling chemistry. The primary strategic consideration is the efficient and clean formation of

the amide bond between the two precursor molecules.

3.1. Retrosynthetic Analysis & Strategy

The molecule can be disconnected at the amide bond, revealing L-phenylalanine and trans-

cinnamic acid as the starting materials. The key challenge in the forward synthesis is the

activation of the carboxylic acid of trans-cinnamic acid to make it susceptible to nucleophilic

attack by the amino group of L-phenylalanine, without causing racemization of the chiral center.

Standard peptide coupling reagents are ideal for this purpose.

3.2. Detailed Laboratory Synthesis Protocol (Chemical)
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This protocol describes a robust method using HATU, a common and efficient coupling

reagent.

Rationale: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) is chosen for its high efficiency, low rate of racemization, and the

formation of soluble byproducts, which simplifies purification. DIPEA (N,N-

Diisopropylethylamine) is a non-nucleophilic base used to deprotonate the amino acid and

neutralize the generated acid.

Reactant Preparation: In a round-bottom flask, dissolve trans-cinnamic acid (1.0 eq) and

HATU (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF). Stir the mixture under an inert

atmosphere (e.g., nitrogen or argon) for 15-20 minutes at room temperature. This pre-

activation step forms the highly reactive OAt-ester of cinnamic acid.

Addition of Amino Acid: In a separate flask, dissolve L-phenylalanine (1.05 eq) in DMF with

the aid of DIPEA (2.5 eq).

Coupling Reaction: Slowly add the L-phenylalanine solution to the activated trans-cinnamic

acid mixture. Allow the reaction to stir at room temperature for 4-6 hours, or until TLC/LC-MS

analysis indicates the consumption of the limiting reagent.

Aqueous Workup: Quench the reaction by adding water. Extract the aqueous phase several

times with a suitable organic solvent, such as ethyl acetate. The choice of pH for the

aqueous phase can facilitate separation; acidifying slightly (e.g., with 1M HCl) will ensure the

product's carboxylic acid is protonated, increasing its solubility in the organic layer.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate in vacuo. The crude product can be purified via flash column chromatography on

silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl

acetate/hexanes) to yield the pure product.

3.3. Workflow Diagram
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General workflow for chemical synthesis and validation.

3.4. Characterization and Quality Control

To ensure the integrity of the final product, a self-validating system of analytical checks is

required:

HPLC: To assess the purity of the compound, typically aiming for >98%.[7]

Mass Spectrometry (MS): To confirm the molecular weight (m/z) matches the expected value

for C₁₈H₁₇NO₃.[7]

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure, including the trans

configuration of the double bond (indicated by a large coupling constant, typically ~15-18 Hz,

for the vinyl protons) and the integrity of the stereocenter.[7]

Biological Profile and Applications
trans-Cinnamoyl-phe-OH is not merely a synthetic curiosity; it is a scaffold with demonstrated

and potential biological activities.

4.1. Key Research Applications

Neurodegenerative Disease Research: Analogs of this compound have been synthesized

and evaluated for their ability to inhibit the aggregation of amyloid β, a key pathological event
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in Alzheimer's disease.[3] The rigid, aromatic structure may interfere with the protein-protein

interactions necessary for fibril formation.

Infectious Disease Research: The molecule has been used as a scaffold in the development

of inhibitors against Mycobacterium tuberculosis, the causative agent of tuberculosis.[3]

Anti-Neuroinflammatory Agents: Related structures are being investigated for their potential

to mitigate neuroinflammation, a process implicated in numerous CNS disorders.[3]

Pharmaceutical and Cosmeceutical Development: Due to its structural similarity to natural

peptides and its antioxidant properties, it is explored in drug delivery systems and as an anti-

aging ingredient in skincare formulations designed to improve skin elasticity.[6]

Flavor Science: The compound has been identified as a flavor enhancer, capable of

significantly increasing the perceived intensity of sourness, umami, and saltiness in food

products.[7]

Agricultural Chemistry: It is also being investigated as a potential eco-friendly pesticide.[6]

4.2. Conceptual Mechanism of Action: Enzyme Inhibition

Many applications of trans-Cinnamoyl-phe-OH involve its interaction with enzymes. As a

competitive inhibitor, the molecule might bind to the active site of an enzyme, preventing the

natural substrate from binding and thus halting the catalytic reaction. The phenylalanine portion

can mimic natural amino acid substrates, while the cinnamoyl group can form hydrophobic or

π-stacking interactions within the binding pocket.
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Conceptual model of competitive enzyme inhibition.

Experimental Protocol: In Vitro Enzyme Inhibition
Assay
To quantitatively assess the inhibitory potential of trans-Cinnamoyl-phe-OH against a target

enzyme, a dose-response assay is typically performed to determine the half-maximal inhibitory

concentration (IC₅₀).

Materials: Target enzyme, substrate, assay buffer, 96-well microplate, microplate reader, and

trans-Cinnamoyl-phe-OH.

Stock Solution Preparation: Prepare a high-concentration stock solution of trans-
Cinnamoyl-phe-OH (e.g., 10 mM) in a suitable solvent like DMSO.

Serial Dilution: Perform serial dilutions of the stock solution in assay buffer to create a range

of inhibitor concentrations (e.g., from 100 µM to 1 nM). Include a vehicle control (DMSO

only) and a positive control inhibitor if available.
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Assay Procedure:

To each well of the microplate, add the assay buffer.

Add the serially diluted inhibitor solutions to the appropriate wells.

Add a fixed amount of the target enzyme to each well and incubate for a pre-determined

time (e.g., 15 minutes) to allow for inhibitor binding.

Initiate the reaction by adding a fixed concentration of the substrate.

Monitor the reaction progress over time using a microplate reader (e.g., by measuring

absorbance or fluorescence of the product).

Data Analysis:

Calculate the initial reaction rate for each inhibitor concentration.

Normalize the rates relative to the vehicle control (0% inhibition) and a no-enzyme control

(100% inhibition).

Plot the percent inhibition versus the logarithm of the inhibitor concentration.

Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion
trans-Cinnamoyl-L-phenylalanine is a well-defined, synthetically accessible molecule with a rich

and expanding profile of applications. Its value lies in its hybrid structure, which marries the

chirality and functionality of an amino acid with the bioactivity of a natural phenylpropanoid. For

researchers in drug discovery, materials science, and food chemistry, it represents a validated

starting point for developing novel inhibitors, functional materials, and additives. The protocols

and data presented in this guide offer a solid foundation for harnessing the potential of this

versatile chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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